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Compound of Interest

Compound Name: Dimethyl 2-fluoroterephthalate
CAS No.: 5292-47-7
Cat. No.: B1294301
Get Quote
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The Fundamental Divide: A Structural Overview

The core difference between these two polymer families lies in their atomic composition. Non-
fluorinated polyesters, such as Polyethylene Terephthalate (PET) or Polylactic Acid (PLA), are
characterized by carbon-hydrogen (C-H) bonds within their aliphatic or aromatic structures.[1]
[2] In contrast, fluorinated polyesters have some or all of these hydrogen atoms replaced by
fluorine atoms, creating exceptionally strong carbon-fluorine (C-F) bonds.[3][4]

The C-F bond is one of the strongest single bonds in organic chemistry, and fluorine is the most
electronegative element.[4] This combination imparts a unique set of properties: the fluorine
atoms form a protective sheath around the carbon backbone, making the polymer less
susceptible to chemical attack and thermal degradation.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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